Cas no 4366-02-3 (1(3H)-Isobenzofuranone,3-(4-hydroxyphenyl)-3-phenyl-)

• Product Name: 1(3H)-Isobenzofuranone,3-(4-hydroxyphenyl)-3-phenyl-
• CAS No: 4366-02-3
• MF: C₂₀H₁₄O₃
• MW: 302.323365688324
• CID: 334577
• PubChem ID: 228383
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone,3-(4-hydroxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3-(4-hydroxyphenyl)-3-phenyl-
• 3-<4'-Hydroxy-phenyl>-3-phenyl-phthalid;HMS3082A11;4'-hydroxydiphenylphthalide;
• HMS3082A11
• 3-(4-hydroxyphenyl)-3-phenyl-phthalide
• NSC-21263
• 3-phenyl-3-(p-hydroxyphenyl)phthalide
• CHEMBL1895404
• 3-(4-hydroxyphenyl)-3-phenyl-1-isobenzofuranone
• 3-(4-hydroxyphenyl)-3-phenyl-2-benzofuran-1-one
• cid_228383
• SMR001548244
• BDBM88494
• 3-(4-HYDROXYPHENYL)-3-PHENYL-ISOBENZOFURAN-1-ONE
• MLS002638779
• SCHEMBL3886837
• DTXSID00281317
• NSC21263
• 4366-02-3

• Inchi： 1S/C20H14O3/c21-16-12-10-15(11-13-16)20(14-6-2-1-3-7-14)18-9-5-4-8-17(18)19(22)23-20/h1-13,21H
• InChI Key： NHXWHNLPLPWQIG-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1(C1C=CC=CC=1)C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 302.09400
• Monoisotopic Mass: 302.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.307
• Boiling Point: 505.3°Cat760mmHg
• Flash Point: 214.4°C
• Refractive Index: 1.668
• PSA: 46.53000
• LogP: 3.85450